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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and key

physicochemical properties of allyl acetate. It includes a detailed experimental protocol for the

determination of its molecular weight using Gas Chromatography-Mass Spectrometry (GC-MS)

and outlines its industrial synthesis pathway.

Physicochemical Properties of Allyl Acetate
Allyl acetate is an organic compound with the chemical formula C5H8O2.[1][2][3] It is the

acetate ester of allyl alcohol and presents as a colorless liquid.[1] The quantitative properties of

allyl acetate are summarized in the table below.
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Property Value Source

Molecular Weight 100.12 g/mol [4][5][6][7][8][9]

Chemical Formula C5H8O2 [1][2][3]

CAS Number 591-87-7 [1][2][5][6]

Density 0.928 g/cm³ at 25 °C [1][7]

Boiling Point 103-104 °C [1][7]

Appearance Colorless liquid [1]

Solubility in water Slightly soluble [1]

Refractive Index n20/D 1.404 [7]

Flash Point 11 °C (closed cup) [5]

Experimental Protocol: Determination of Molecular
Weight by Gas Chromatography-Mass Spectrometry
(GC-MS)
The molecular weight of allyl acetate can be accurately determined using Gas

Chromatography-Mass Spectrometry (GC-MS), a hyphenated technique that separates

chemical mixtures and identifies the components at a molecular level.

Objective: To determine the molecular weight of a pure sample of allyl acetate.

Materials:

Allyl acetate sample

Volatile solvent (e.g., dichloromethane or ethyl acetate)

Microsyringe

GC-MS instrument equipped with a suitable capillary column (e.g., non-polar) and an

electron ionization (EI) source.
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Methodology:

Sample Preparation:

Prepare a dilute solution of allyl acetate in a volatile solvent. A typical concentration is

around 10 µg/mL.

Ensure the sample is free of particulates by filtration if necessary.

Transfer the prepared sample into a 1.5 mL glass autosampler vial.

Instrument Setup (Example Parameters):

Gas Chromatograph (GC):

Injection Mode: Split/splitless injection. For dilute samples, splitless mode is preferable

to maximize the amount of analyte reaching the column.

Injector Temperature: Set to a temperature higher than the boiling point of allyl acetate,

typically around 200-250°C.

Carrier Gas: Helium is the most commonly used carrier gas for GC-MS.[7]

Oven Temperature Program:

Initial temperature: 40-60°C, hold for 2-5 minutes.

Ramp: Increase the temperature to 200-250°C at a rate of 5-10°C/min.

Final hold: Maintain the final temperature for 2-5 minutes to ensure all compounds

have eluted.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) is a standard technique for GC-MS.

Electron Energy: 70 eV is the standard electron energy to generate reproducible mass

spectra.[7][8]
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Mass Range: Set the scan range from m/z 35 to 350 to cover the expected molecular

ion and its fragments.

Ion Source Temperature: Typically set around 230°C.

Transfer Line Temperature: Should be high enough to prevent condensation, for

example, 290°C.

Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

The gas chromatograph will separate the allyl acetate from the solvent and any impurities

based on their volatility and interaction with the column's stationary phase.

As allyl acetate elutes from the column, it enters the mass spectrometer.

In the ion source, allyl acetate molecules are bombarded with electrons, leading to the

formation of a molecular ion (M+) and various fragment ions.

The mass analyzer separates these ions based on their mass-to-charge ratio (m/z).

The detector records the abundance of each ion.

Data Interpretation:

The primary piece of data for molecular weight determination is the mass spectrum

obtained for the chromatographic peak corresponding to allyl acetate.

Identify the molecular ion peak (M+). For allyl acetate (C5H8O2), this peak will appear at

an m/z value corresponding to its molecular weight, which is approximately 100.

The mass spectrum of allyl acetate will also show characteristic fragment ions, with a

base peak often appearing at m/z 43.

Industrial Synthesis of Allyl Acetate
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Allyl acetate is produced industrially primarily through the gas-phase reaction of propene with

acetic acid and oxygen, utilizing a palladium catalyst. This method is advantageous due to the

low cost of propene. The overall chemical reaction is:

C3H6 + CH3COOH + ½ O2 → CH2=CHCH2OCOCH3 + H2O

The following diagram illustrates the workflow of this industrial process.
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Caption: Industrial production workflow for Allyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Palladium-Catalyzed Coupling of Allylic Acetates with Aryl- and Vinylstannanes [organic-
chemistry.org]

2. [PDF] Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical
Guide | Semantic Scholar [semanticscholar.org]

3. Organic Syntheses Procedure [orgsyn.org]

4. pubs.acs.org [pubs.acs.org]

5. Allyl acetate synthesis - chemicalbook [chemicalbook.com]

6. pubs.acs.org [pubs.acs.org]

7. benchchem.com [benchchem.com]

8. cires1.colorado.edu [cires1.colorado.edu]

9. Allyl acetate | C5H8O2 | CID 11584 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Allyl Acetate: A Technical Guide to its Molecular Weight
and Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165787#allyl-acetate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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